Cas no 209917-89-5 (2,3-Hexanediol, (2R,3S)-)
2,3-Hexanediol, (2R,3S)- structure
Product Name:2,3-Hexanediol, (2R,3S)-
CAS No:209917-89-5
MF:C6H14O2
MW:118.174162387848
CID:3905021
PubChem ID:11829410
Update Time:2025-04-22
2,3-Hexanediol, (2R,3S)- Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Hexanediol, (2R,3S)-
- 141860-39-1
- (2r,3s)-hexane-2,3-diol
- QCIYAEYRVFUFAP-RITPCOANSA-N
- 209917-89-5
- rel-(2R,3S)-Hexane-2,3-diol
- SCHEMBL1301102
- (2r,3s)-2,3-hexanediol
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- Inchi: 1S/C6H14O2/c1-3-4-6(8)5(2)7/h5-8H,3-4H2,1-2H3/t5-,6+/m1/s1
- InChI Key: QCIYAEYRVFUFAP-RITPCOANSA-N
- SMILES: C[C@@H](O)[C@@H](O)CCC
Computed Properties
- Exact Mass: 118.099379685Da
- Monoisotopic Mass: 118.099379685Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 54.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 40.5Ų
2,3-Hexanediol, (2R,3S)- Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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